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Compound of Interest

Compound Name: UK-5099

Cat. No.: B1683380

Essential Safety and Handling Guide for UK-5099

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling UK-5099, a potent inhibitor of the mitochondrial pyruvate carrier.
The following information is intended for researchers, scientists, and professionals in drug
development to ensure the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Property Value Source
CAS Number 56396-35-1 [1]
Molecular Formula C18H12N202 [1]
Molecular Weight 288.3 g/mol [1]
Appearance Crystalline solid [1]
Storage Temperature -20°C [1]

Solubility Data

For optimal experimental results, it is crucial to use the appropriate solvent. UK-5099 is
sparingly soluble in agueous buffers. For maximum solubility in aqueous solutions, it is
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recommended to first dissolve the compound in Dimethylformamide (DMF) and then dilute with

the aqueous buffer of choice.[1]

Solvent Solubility Source
DMSO ~5 mg/mL [1]
DMF ~15 mg/mL [1]
DMF:PBS (pH 7.2) (1:1) ~0.5 mg/ml [1]

Personal Protective Equipment (PPE)

Given that UK-5099 contains a cyano group, it should be handled as a hazardous compound.

[1] Adherence to strict safety protocols is mandatory to prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile
rubber gloves is

recommended.

UK-5099 is often dissolved in
DMSO, which can facilitate
skin absorption. Nitrile gloves
offer resistance to DMSO, but
breakthrough times can vary.
Double gloving provides an

additional layer of protection.

[2](3]

Eye Protection

Safety glasses with side

shields or safety goggles.

To protect eyes from splashes
of UK-5099 solutions.[2]

Body Protection

A lab coat must be worn.

To protect skin and clothing

from contamination.[2]

Respiratory Protection

Not generally required when
handling the solid in a well-
ventilated area. A certified
chemical fume hood should be
used when weighing and

preparing solutions.

To prevent inhalation of the
powdered compound or

aerosols of its solutions.[2]
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Experimental Protocols: Stock Solution Preparation

The following protocol outlines the steps for preparing a stock solution of UK-5099. All

procedures involving the handling of the solid compound or its concentrated solutions must be

performed in a certified chemical fume hood.[2]

Materials:

UK-5099 solid

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
Vortex mixer

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Before handling UK-5099, ensure all necessary PPE is correctly
worn. Prepare the workspace within the chemical fume hood by laying down absorbent
bench paper.

Weighing: Tare a suitable microcentrifuge tube or vial on a calibrated analytical balance.
Carefully weigh the desired amount of UK-5099 solid directly into the container.

Dissolution: Add the appropriate volume of anhydrous DMSO or DMF to the container to
achieve the desired stock concentration. For example, to prepare a 10 mM stock solution,
add the appropriate volume of solvent to the weighed UK-5099.

Mixing: Securely cap the container and vortex thoroughly until the solid is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Clearly label each aliquot with the compound name, concentration, date, and your
initials. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Safe Handling and Disposal Workflow

The following diagram illustrates the key steps for the safe handling of UK-5099, from initial
receipt to final disposal. Adherence to this workflow is critical for minimizing risk and ensuring a
safe laboratory environment.
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Safe handling workflow for UK-5099.
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Disposal Plan

All waste materials contaminated with UK-5099 must be treated as hazardous waste.[4] This
includes empty vials, contaminated gloves, pipette tips, and any solutions containing the
compound.

e Solid Waste: All solid waste, including contaminated PPE, should be collected in a dedicated,
clearly labeled hazardous waste container.[4]

» Liquid Waste: Unused or waste solutions of UK-5099 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with other chemical waste
streams unless compatibility is confirmed.[4]

o Decontamination: Any surfaces or equipment that come into contact with UK-5099 should be
decontaminated.

o Disposal: All UK-5099 waste must be disposed of through a certified hazardous waste
disposal service, in accordance with local, state, and federal regulations.[5] Do not dispose
of UK-5099 down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683380#personal-protective-equipment-for-
handling-uk-5099]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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